Cas no 260968-11-4 (4,5,8-Azulenetriol,decahydro-5,8a-dimethyl-3-(1-methylethyl)-, (3S,3aR,4R,5S,8R,8aR)-rel-(-)-)

• Product Name: 4,5,8-Azulenetriol,decahydro-5,8a-dimethyl-3-(1-methylethyl)-, (3S,3aR,4R,5S,8R,8aR)-rel-(-)-
• CAS No: 260968-11-4
• Molecular Formula: C₁₅H₂₈O₃
• Molecular Weight: 256.38100
• CID: 239024
• PubChem ID: 91895383

4,5,8-Azulenetriol,decahydro-5,8a-dimethyl-3-(1-methylethyl)-, (3S,3aR,4R,5S,8R,8aR)-rel-(-)- Properties

Names and Identifiers

• 4,5,8-Azulenetriol,decahydro-5,8a-dimethyl-3-(1-methylethyl)-, (3S,3aR,4R,5S,8R,8aR)-rel-(-)-
• Reneilmol
• (3S,3aS,4R,5S,8R,8aR)-3-Isopropyl-5,8a-dimethyldecahydro-4,5,8-az ulenetriol
• (-)-6alpha,7alpha,10alpha-Trihydroxyisodaucane
• (-)-Isodaucane-6alpha,7alpha,10alpha-triol
• (-)-Reneilmol
• 6alpha,7alpha,10alpha-Trihydroxyisodaucane
• Isodaucane-6alpha,7alpha,10alpha-triol
• [ "6", "7", "10-Isodaucanetriol" ]
• 260968-11-4
• AKOS032962301
• FS-9673
• (3S,3aS,4R,5S,8R,8aR)-5,8a-dimethyl-3-propan-2-yl-1,2,3,3a,4,6,7,8-octahydroazulene-4,5,8-triol
• Rel-(3S,3aS,4R,5S,8R,8aR)-3-isopropyl-5,8a-dimethyldecahydroazulene-4,5,8-triol
• 6

• InChIKey： XUVQJFBJHKRROA-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H28O3/c1-9(2)10-5-7-14(3)11(16)6-8-15(4,18)13(17)12(10)14/h9-13,16-18H,5-8H2,1-4H3
• SMILES： CC(C)C1C2C(C(CCC(O)C2(C)CC1)(O)C)O

Computed Properties

• Exact Mass: 256.20400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 256.20384475g/mol
• Heavy Atom Count: 18
• Complexity: 317
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• LogP: 1.94150
• PSA: 60.69000
• Boiling Point: 359.9±32.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 161.3±19.7 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Germacrane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacrane sesquiterpenoids